3-Octadecylsulfanylpropane-1,2-diol

• CAS No.: 7400-44-4
• Molecular Formula: C21H44O2S
• Molecular Weight: 360.6 g/mol
• IUPAC Name: 3-octadecylsulfanylpropane-1,2-diol
• InChI: InChI=1S/C21H44O2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24-20-21(23)19-22/h21-23H,2-20H2,1H3
• InChI Key: WHCHVADSXPASOY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCSCC(CO)O

Description

3-Octadecylsulfanylpropane-1,2-diol is a useful research compound. Its molecular formula is C21H44O2S and its molecular weight is 360.6 g/mol. The purity is usually 95%.
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The octadecyl mercaptan is then condensed with 4 moles glycidol per mole octadecyl mercaptan, first introducing a first molar equivalent of glycidol to obtain 3-octadecylthio-propane-1,2 diol at 80° C, the rest of the glycidol being introduced at 155° C in the course of 2 hours 20 minutes.